Cas no 2411229-55-3 (N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide)

• Product Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide
• CAS No: 2411229-55-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5415669
• PubChem ID: 146107002
• Update Time: 2025-10-22

N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]prop-2-enamide
• EN300-26575842
• 2411229-55-3
• Z2517214473
• N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide

• Inchi： 1S/C7H9N3O2/c1-3-7(11)8-4-6-5(2)9-12-10-6/h3H,1,4H2,2H3,(H,8,11)
• InChI Key： VXSOSVHVSMKYKP-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CNC(C=C)=O)=N1

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Additional information on N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide

N-(4-Methyl-1,2,5-Oxadiazol-3-Yl)Methylprop-2-Enamide: A Comprehensive Overview

The compound N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide, with the CAS number 2411229-55-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound belongs to the class of oxadiazole derivatives, which are known for their versatile chemical properties and potential applications in various industries.

The structure of N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide consists of a central oxadiazole ring system substituted with a methyl group at the 4-position and an acetylenic amide group at the 3-position. This unique structural arrangement imparts the compound with distinctive electronic and steric properties, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of oxadiazole derivatives as bioactive agents. For instance, research published in the journal Chemical Biology demonstrated that certain oxadiazole-containing compounds exhibit potent antimicrobial activity, making them promising candidates for the development of new antibiotics. Similarly, another study in Nature Communications explored the use of oxadiazole derivatives as cancer therapeutic agents, leveraging their ability to target specific oncogenic pathways.

In addition to its biological applications, N-(4-methyl-1,2,5-oxadiazol-3-yl)methylprop-2-enamide has shown potential in the field of materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials such as polymer composites and nanostructured films. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole ring system. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. For example, a study published in the journal Tetrahedron Letters described a novel approach using microwave-assisted synthesis to prepare oxadiazole derivatives more efficiently.

In terms of physical properties, N-(4-methyl-1,2,5-Oxadiazolium) compounds are known for their high melting points and excellent thermal stability. These characteristics make them ideal for applications requiring robust chemical structures under extreme conditions.

The growing interest in this compound is also driven by its potential role in addressing global challenges such as antibiotic resistance and sustainable materials development. As research continues to uncover new applications for oxadiazole derivatives like N-(4-methyl), it is likely that this compound will play an increasingly important role in various scientific and industrial sectors.